Cas no 24157-79-7 (Naphthalene,1,4-bis(1-methylethyl)-)

• Product Name: Naphthalene,1,4-bis(1-methylethyl)-
• CAS No: 24157-79-7
• MF: C₁₆H₂₀
• MW: 212.330004692078
• CID: 259965
• PubChem ID: 90375
• Update Time: 2025-06-26

Naphthalene,1,4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,4-bis(1-methylethyl)-
• 1,4-Bis(isopropyl)naphthalene
• 1,4-di(propan-2-yl)naphthalene
• 1,4-Diisopropylnaphthalene
• Naphthalene, 1,4-diisopropyl-
• Naphthalene, 1,4-bis(1-methylethyl)-
• 0350F1J2CL
• DTXSID4066961
• 1,4-di-iso-propylnaphthalene
• BDJUQNIAPKYGNU-UHFFFAOYSA-N
• Q27231572
• UNII-0350F1J2CL
• 24157-79-7
• EINECS 246-044-6
• 1,4-bis(propan-2-yl)naphthalene
• NS00027569
• F70947
• 1,4-bis(1-methylethyl)naphthalene

• Inchi： 1S/C16H20/c1-11(2)13-9-10-14(12(3)4)16-8-6-5-7-15(13)16/h5-12H,1-4H3
• InChI Key： BDJUQNIAPKYGNU-UHFFFAOYSA-N
• SMILES： C1(C=CC(=C2C=CC=CC=12)C(C)C)C(C)C

Computed Properties

• Exact Mass: 212.1566
• Monoisotopic Mass: 212.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.949
• Boiling Point: 307.5°Cat760mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.561
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene,1,4-bis(1-methylethyl)-

Chemical Profile of Naphthalene,1,4-bis(1-methylethyl)- (CAS No: 24157-79-7)

Naphthalene,1,4-bis(1-methylethyl)-, identified by its Chemical Abstracts Service (CAS) number 24157-79-7, is a significant compound in the realm of organic chemistry and industrial applications. This molecule, featuring a naphthalene core substituted with two isobutyl groups at the 1 and 4 positions, exhibits unique structural and chemical properties that make it valuable in various synthetic processes and material science research.

The structural formula of Naphthalene,1,4-bis(1-methylethyl)- can be depicted as a biphenyl-like structure where the naphthalene ring is symmetrically substituted with isobutyl groups. This configuration imparts a high degree of steric hindrance and electronic delocalization, which are critical factors in its reactivity and interaction with other molecules. The presence of these bulky groups also influences its solubility and thermal stability, making it a compound of interest in high-performance material formulations.

In recent years, Naphthalene,1,4-bis(1-methylethyl)- has garnered attention in the field of polymer chemistry. Its incorporation into polymer matrices enhances the mechanical strength and thermal resistance of the resulting materials. Researchers have explored its potential in developing advanced composites for aerospace and automotive industries, where high performance under extreme conditions is paramount. The compound's ability to act as a stabilizer in polymer blends has been demonstrated in several studies, showcasing its versatility beyond simple organic synthesis.

Additionally, the compound has found applications in the pharmaceutical industry as an intermediate in the synthesis of more complex molecules. While not directly used as a therapeutic agent, its role as a building block in drug development underscores its importance. The electronic properties of Naphthalene,1,4-bis(1-methylethyl)- make it a candidate for use in medicinal chemistry, particularly in designing molecules with specific binding affinities to biological targets. Recent advancements in computational chemistry have allowed researchers to predict its interactions with various biological receptors more accurately, paving the way for new drug candidates.

The environmental impact of Naphthalene,1,4-bis(1-methylethyl)- has also been studied extensively. Unlike traditional hydrocarbons that are known for their environmental persistence, this compound's reactivity suggests that it can be more easily degraded under certain conditions. Studies have shown that when exposed to UV radiation or specific enzymatic processes, it can break down into less harmful byproducts. This characteristic makes it a potentially safer alternative in industrial applications where environmental concerns are paramount.

In conclusion, Naphthalene,1,4-bis(1-methylethyl)- (CAS No: 24157-79-7) is a multifaceted compound with applications ranging from advanced materials to pharmaceutical intermediates. Its unique structural features and chemical properties make it a valuable asset in both academic research and industrial development. As our understanding of its behavior continues to evolve, so too will its applications across various scientific disciplines.